2-amino-8-(2-furylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

• IUPAC Name: 2-amino-8-(furan-2-ylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione
• InChI: InChI=1S/C16H12N4O3/c17-20-6-4-14-12(16(20)22)8-11-13(18-14)3-5-19(15(11)21)9-10-2-1-7-23-10/h1-8H,9,17H2
• InChI Key: GJCMJZSMZSIHBD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C=CC3=NC4=C(C=C3C2=O)C(=O)N(C=C4)N
• Molecular Formula: C16H12N4O3
• Molecular Weight: 308.29 g/mol

Description

2-Amino-8-(2-furylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione is a polycyclic heteroaromatic compound characterized by a fused pyrido-naphthyridine core. Key structural features include:

• 1,6-Naphthyridine backbone: A bicyclic system with nitrogen atoms at positions 1 and 4.
• Substituents: An amino group at position 2 and a 2-furylmethyl moiety at position 6.
• Functional groups: Two ketone groups at positions 1 and 7.

Its design likely aims to optimize drug-like properties, such as solubility and target binding, through strategic substitution .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-8-(2-furylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the condensation of 2-aminopyridine with a suitable aldehyde, followed by cyclization and functional group modifications. The reaction conditions often involve the use of solvents like ethanol or methanol, and catalysts such as p-toluenesulfonic acid or trifluoroacetic acid .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process optimization focuses on maximizing yield and purity while minimizing the use of hazardous reagents and solvents. Techniques such as continuous flow synthesis and microwave-assisted reactions are often employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-amino-8-(2-furylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert certain functional groups within the compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines, thiols). Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols or amines. Substitution reactions can introduce various functional groups, leading to a diverse array of derivatives .

Scientific Research Applications

2-amino-8-(2-furylmethyl)pyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Comparison with Similar Compounds

Research Findings and Critical Insights

Substituent Impact: Amino vs. Chloro/Methoxy: The amino group in the target compound may improve water solubility but could reduce metabolic stability compared to halogenated analogs like 8d . Furylmethyl vs.

Core System Flexibility :

• The 1,6-naphthyridine backbone in the target compound allows greater conformational flexibility than 1,8-naphthyridines, which could broaden its target range but reduce binding specificity .

Gaps in Data: No direct pharmacological data (e.g., IC₅₀, toxicity) are available for the target compound. By contrast, benzo[b]thieno-naphthyridines have validated antiviral profiles .